Cas no 113734-83-1 (9H-Xanthen-9-one,2,4-dichloro-1,8-dihydroxy-5-methoxy-6-methyl-)

• Product Name: 9H-Xanthen-9-one,2,4-dichloro-1,8-dihydroxy-5-methoxy-6-methyl-
• CAS No: 113734-83-1
• MF: C₁₅H₁₀Cl₂O₅
• MW: 341.142902851105
• CID: 156539
• Update Time: 2024-03-06

9H-Xanthen-9-one,2,4-dichloro-1,8-dihydroxy-5-methoxy-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 9H-Xanthen-9-one,2,4-dichloro-1,8-dihydroxy-5-methoxy-6-methyl-
• Thiomelin
• 9H-Xanthen-9-one, 2,4-dichloro-1,8-dihydroxy-5-methoxy-6-methyl-

• Inchi： 1S/C15H10Cl2O5/c1-5-3-8(18)9-12(20)10-11(19)6(16)4-7(17)14(10)22-15(9)13(5)21-2/h3-4,18-19H,1-2H3
• InChI Key： FCFXMZVGVGXWPY-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C(OC)=C(C)C=C2O)OC2=C1C(O)=C(Cl)C=C2Cl

Computed Properties

• Exact Mass: 339.9906

Experimental Properties

• Density: 1.589±0.06 g/cm3(Predicted)
• Melting Point: 185 °C(Solv: dichloromethane (75-09-2))
• Boiling Point: 577.5±50.0 °C(Predicted)
• PSA: 75.99
• pka: 4.95±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Xanthones
• Xanthones